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Compound of Interest

Compound Name: 3-Bromo-2-iodoaniline

Cat. No.: B2578001 Get Quote

An In-depth Technical Guide to the Melting Point of 3-Bromo-2-iodoaniline

Executive Summary
This technical guide provides a comprehensive overview of the physicochemical properties,

with a primary focus on the melting point, of 3-bromo-2-iodoaniline. Designed for researchers,

scientists, and professionals in drug development, this document delves into the critical

importance of melting point as a key quality attribute for compound identification, purity

assessment, and its implications in synthetic and medicinal chemistry. We will explore the

theoretical basis for melting point determination, present a detailed experimental protocol for its

accurate measurement, and discuss the influence of synthetic pathways on the final product's

physical characteristics. This guide is grounded in authoritative data to ensure scientific

integrity and practical applicability in a laboratory setting.

Physicochemical Profile of 3-Bromo-2-iodoaniline
3-Bromo-2-iodoaniline is a halogenated aniline derivative with significant utility as a building

block in organic synthesis. Its precise structure and purity are paramount for its successful

application in the synthesis of more complex molecules, including pharmaceutically active

compounds. The physical and chemical properties of this compound are summarized below.
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Property Value Source(s)

IUPAC Name 3-Bromo-2-iodoaniline N/A

Synonyms 3-Bromo-2-iodo-phenylamine [1][2]

CAS Number 150908-00-2 [1][2][3]

Molecular Formula C₆H₅BrIN [2][3]

Molecular Weight 297.92 g/mol [2][4]

Appearance
Yellow solid / Light gold to faint

green crystalline powder
[2][5]

Melting Point 48 °C [5]

Boiling Point 314.6 ± 27.0 °C (Predicted) [2]

Density 2.292 ± 0.06 g/cm³ (Predicted) [2]

The Importance of Isomeric Purity
It is crucial to distinguish 3-bromo-2-iodoaniline from its isomers, as their physical properties,

particularly the melting point, differ significantly. Contamination with these isomers will lead to a

depression and broadening of the observed melting range.

Isomer CAS Number Melting Point (°C) Source(s)

4-Bromo-2-iodoaniline 66416-72-6 69-72 °C [6][7]

5-Bromo-2-iodoaniline 64085-52-5 58 °C [5]

3-Bromo-4-iodoaniline 860435-38-7 Not specified [4]

Melting Point: A Critical Quality Attribute
The melting point of a crystalline solid is a fundamental physical property. In the context of drug

development and organic synthesis, it serves as an indispensable indicator of both identity and

purity. For a pure substance, the melting point is a sharp, well-defined temperature at which the

solid and liquid phases are in equilibrium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemscene.com/150908-00-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.chemscene.com/150908-00-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=196221&ExtHyperLink=1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=196221&ExtHyperLink=1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-iodoaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.rsc.org/suppdata/d1/qo/d1qo00461a/d1qo00461a1.pdf
https://www.rsc.org/suppdata/d1/qo/d1qo00461a/d1qo00461a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33050733.htm
https://www.benchchem.com/product/b2578001?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/523267
https://infiniumpharmachem.com/products/4-bromo-2-iodoaniline/
https://www.rsc.org/suppdata/d1/qo/d1qo00461a/d1qo00461a1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-iodoaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2578001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The presence of impurities disrupts the crystal lattice of the solid, which typically results in two

observable effects:

Melting Point Depression: The temperature at which the substance begins to melt is lowered.

Melting Range Broadening: The temperature range over which the entire sample melts is

expanded.

This phenomenon is a direct consequence of the colligative properties of mixtures. Therefore,

an accurately determined melting point that is sharp and consistent with the literature value (48

°C for 3-bromo-2-iodoaniline) provides strong evidence of the compound's high purity.

Compound Purity

Melting Point Value
(e.g., 48 °C)

High purity correlates with literature value

Isomeric Contamination

Causes depression

Melting Point Range
(e.g., Sharp vs. Broad)

Causes broadening

Crystalline Polymorphism

Different forms have different MPs

Click to download full resolution via product page

Factors affecting the observed melting point of a compound.

Experimental Protocol: Melting Point Determination
This section outlines a standardized procedure for the accurate determination of the melting

point of 3-bromo-2-iodoaniline using a digital melting point apparatus.

Materials and Equipment
3-Bromo-2-iodoaniline sample (finely powdered)

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Spatula
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Mortar and pestle (optional, if sample is not a fine powder)

Step-by-Step Procedure
Sample Preparation: Ensure the 3-bromo-2-iodoaniline sample is a fine, dry powder. If

necessary, gently crush any large crystals using a mortar and pestle to ensure uniform

packing.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A

small amount of sample will enter the tube. Invert the tube and gently tap it on a hard

surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end. The

packed sample should be approximately 2-3 mm high.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional but Recommended): Set the apparatus to heat rapidly to get

a preliminary, approximate melting point. This helps in setting the parameters for a more

accurate measurement.

Accurate Determination:

Allow the apparatus to cool to at least 10-15 °C below the approximate melting point.

Insert a new capillary tube with the sample.

Set the heating rate to a slow ramp, typically 1-2 °C per minute, as the temperature

approaches the expected melting point.

Carefully observe the sample through the magnifying lens.

Data Recording:

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely turned into a clear

liquid (the completion of melting).
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The recorded melting point should be reported as a range (e.g., 47.5 - 48.5 °C). For a pure

sample, this range should be narrow (≤ 1 °C).

Synthesis and Purification Considerations
The purity of 3-bromo-2-iodoaniline, and thus its melting point, is directly influenced by its

synthesis and subsequent purification. A common synthetic route involves the decarboxylative

iodination of 3-bromoanthranilic acid.[5]

3-Bromoanthranilic Acid

Decarboxylative Iodination
(e.g., with an iodine source)

Crude 3-Bromo-2-iodoaniline

Flash Chromatography
(e.g., Ethyl acetate/Petroleum ether)

Pure 3-Bromo-2-iodoaniline
(Yellow Solid, m.p. 48 °C)

Characterization
(NMR, HRMS, MP)
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Workflow for synthesis and purification of 3-bromo-2-iodoaniline.

The purification step is critical. Flash column chromatography is an effective method for

removing unreacted starting materials, by-products, and potential isomeric impurities.[5]

Incomplete purification will result in a product with a depressed and broadened melting point.

Safety and Handling
3-Bromo-2-iodoaniline must be handled with appropriate safety precautions in a laboratory

setting.

Hazard Statements: The compound is classified as toxic if swallowed and may cause skin,

eye, and respiratory irritation.[2][8]

Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[8][9]

Avoid inhalation of dust and direct contact with skin and eyes.[8][10]

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.[8][11]

Store the compound in a tightly sealed container in a cool, dry place, protected from light.

[2]

Conclusion
The melting point of 3-bromo-2-iodoaniline is a critical parameter, reliably reported as 48 °C.

This value is not merely a physical constant but a key indicator of the compound's identity and

purity. For researchers and drug development professionals, adherence to precise

experimental protocols for its determination is essential for ensuring the quality and reliability of

subsequent synthetic work. The presence of isomers or other impurities from the synthetic

process can significantly alter the observed melting point, making it a powerful, first-line

analytical tool for quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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